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Compound of Interest

Compound Name: Indatraline

Cat. No.: B1675337 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Indatraline is a non-selective monoamine transporter inhibitor that effectively

blocks the reuptake of dopamine (DAT), serotonin (SERT), and norepinephrine (NET).[1] Its

mechanism of action is comparable to cocaine, but it is characterized by a slower onset and a

more prolonged duration of effect.[2][3] These properties make Indatraline a compound of

significant interest in preclinical research, particularly in studies related to

neuropsychopharmacology, substance abuse, and mood disorders. This document provides

detailed protocols for the preparation and administration of Indatraline to Wistar rats for

behavioral research, focusing on the assessment of motor activity.

Data Presentation
Table 1: In Vitro Binding Affinity of Indatraline

Transporter K_i_ (nM)

Serotonin Transporter (SERT) 0.42

Dopamine Transporter (DAT) 1.7

Norepinephrine Transporter (NET) 5.8

Table 2: Dose-Dependent Effects of Intraperitoneal (i.p.)
Indatraline Administration on Motor Activity in Wistar
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Rats

Dose (mg/kg)

Total Motor
Activity
(Photobeam
Interruptions)

Ambulation
(Photobeam
Interruptions)

Stereotypy
(Photobeam
Interruptions)

Rearing
(Photobeam
Interruptions)

Vehicle (0.0) Baseline
No significant

change
Baseline

No significant

change[2]

0.5
No significant

change

No significant

change

No significant

enhancement[2]

No significant

change[2]

1.0
No significant

change[2]

No significant

change

Significantly

enhanced[2]

No significant

change[2]

2.0
Significantly

enhanced[2]

No significant

change

Significantly

enhanced[2]

No significant

change[2]

3.0
Significantly

enhanced[2]

Significantly

enhanced[2]

Significantly

enhanced[2]

No significant

change[2]

Data is a summary of findings from Kameyama et al. (2011). The study measured photobeam

interruptions over a period of up to three hours post-administration. "Significantly enhanced"

indicates a statistically significant increase compared to the vehicle control group.

Experimental Protocols
Protocol 1: Preparation of Indatraline for Intraperitoneal
Administration
Objective: To prepare a sterile solution of Indatraline for i.p. injection in Wistar rats.

Materials:

Indatraline hydrochloride (MW: 328.67 g/mol )

Sterile 0.9% sodium chloride (NaCl) solution (saline)[2]

Sterile vials
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Vortex mixer

Sterile syringes and needles (23-25 gauge for rats)[4]

Analytical balance

Procedure:

Calculate the required amount of Indatraline:

Determine the desired dose (e.g., 1.0, 2.0, 3.0 mg/kg) and the number and weight of the

rats to be injected.

The injection volume should be 1.0 mL/kg.[2]

Formula: Weight of Indatraline (mg) = Desired dose (mg/kg) x Average rat weight (kg) x

Number of rats / (1 mL/kg)

Dissolving Indatraline:

Weigh the calculated amount of Indatraline hydrochloride powder and place it in a sterile

vial.

Add the corresponding volume of sterile 0.9% NaCl to the vial to achieve the desired

concentration. For example, for a 1.0 mg/kg dose at a 1 mL/kg injection volume, the

concentration is 1 mg/mL.

Vortex the solution until the Indatraline is completely dissolved. Gentle warming may be

necessary to fully dissolve the compound in an aqueous solution.

Sterilization:

If the initial components were not sterile, the final solution should be sterilized by filtering

through a 0.22 µm syringe filter into a new sterile vial.

Storage:
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Store the prepared solution at an appropriate temperature as recommended by the

supplier. For short-term use, refrigeration is typically suitable.

Protocol 2: Intraperitoneal (i.p.) Administration of
Indatraline in Wistar Rats
Objective: To administer the prepared Indatraline solution to Wistar rats via the intraperitoneal

route.

Materials:

Wistar rats (e.g., male, 350-400g)[2]

Prepared Indatraline solution

Appropriately sized syringes (e.g., 1 mL) and needles (23-25 gauge)[4]

Animal scale

Procedure:

Animal Preparation:

Weigh each rat immediately before injection to ensure accurate dosing.

Calculate the exact volume of the Indatraline solution to be injected based on the

individual rat's weight and the desired dose (injection volume of 1.0 mL/kg).[2]

Handling and Restraint:

Gently restrain the rat. One common and effective method is to hold the rat in a supine

position with its head tilted slightly downwards.

Ensure the restraint is firm but does not cause distress or impede breathing.

Injection:
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Locate the injection site in the lower right quadrant of the rat's abdomen. This location

helps to avoid puncturing the cecum, bladder, or other vital organs.[4]

Insert the needle at a 30-40 degree angle with the bevel facing up.

Aspirate slightly to ensure the needle has not entered a blood vessel.

Slowly inject the calculated volume of the Indatraline solution into the peritoneal cavity.

Post-Injection Monitoring:

Return the rat to its home cage or the testing apparatus.

Observe the animal for a few minutes for any immediate adverse reactions.

Protocol 3: Assessment of Motor Activity Using the
Open Field Test
Objective: To quantify the effects of Indatraline on spontaneous locomotor activity, exploration,

and stereotypy in Wistar rats.

Materials:

Open field apparatus (e.g., a square arena of 100 cm x 100 cm or a commercially available

chamber such as 432 mm x 432 mm x 305 mm)[3][5]

Video recording system or an automated activity monitoring system with photobeams[3]

70% ethanol for cleaning[6]

Paper towels

Procedure:

Acclimation:

Bring the rats to the testing room at least 30-60 minutes before the experiment begins to

allow them to acclimate to the new environment.[7]
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Experimental Setup:

Ensure the open field arena is clean before the first animal is introduced.

Set up the recording equipment or activate the automated monitoring system.

Drug Administration:

Administer Indatraline or vehicle according to Protocol 2.

Open Field Test:

At the desired time point post-injection (e.g., behavioral effects are observed for at least

three hours[2][6]), gently place a rat into the center or one corner of the open field arena.

Allow the rat to explore the arena freely for a predetermined period, typically 5-10 minutes,

although longer durations can be used.[5][6]

Record the session.

Data Collection and Analysis:

After the session, return the rat to its home cage.

Thoroughly clean the arena with 70% ethanol and allow it to dry completely before testing

the next animal.[6]

Analyze the recordings to quantify the following behaviors:

Ambulation: The total distance traveled or the number of grid lines crossed.

Rearing: The number of times the rat stands on its hind legs.

Stereotypy: Repetitive, invariant behaviors such as head weaving, sniffing, or gnawing.

Grooming: The amount of time the rat spends grooming.

Center Time vs. Periphery Time: The time spent in the central zone of the arena versus

the periphery, which can be an indicator of anxiety.
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Caption: Indatraline's mechanism of action at the synapse.
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Caption: Simplified signaling pathway of Indatraline-induced autophagy.
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Caption: Experimental workflow for behavioral testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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